Cas no 1219967-54-0 (Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride)

• Product name: Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride
• CAS No: 1219967-54-0
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 4687339

Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[2-(2-piperidinyl)ethoxy]propanoate hydrochloride
• Methyl 3-[2-(2-piperidinyl)ethoxy]propanoatehydrochloride
• Methyl 3-(2-(piperidin-2-yl)ethoxy)propanoate hydrochloride
• methyl 3-[2-(piperidin-2-yl)ethoxy]propanoate hydrochloride
• Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride

• Inchi： 1S/C11H21NO3.ClH/c1-14-11(13)6-9-15-8-5-10-4-2-3-7-12-10;/h10,12H,2-9H2,1H3;1H
• InChI Key： BZNCZVNAXCPGCV-UHFFFAOYSA-N
• SMILES： Cl.O(CCC(=O)OC)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 185
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride

Recent Advances in the Study of Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride (CAS: 1219967-54-0)

Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride (CAS: 1219967-54-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the modulation of neurological and cardiovascular systems. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential.

The compound, with its unique piperidinyl ethoxypropanoate structure, has been investigated for its role as a precursor in the synthesis of various bioactive molecules. Recent publications highlight its utility in the development of novel receptor modulators, particularly those targeting G-protein coupled receptors (GPCRs). The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for preclinical studies.

One of the key areas of research has been the compound's potential as a central nervous system (CNS) agent. Studies have demonstrated its ability to cross the blood-brain barrier, suggesting its applicability in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Additionally, its cardiovascular effects, including vasodilation and anti-hypertensive properties, have been explored in recent in vivo models.

Recent synthetic methodologies have improved the yield and purity of Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride, facilitating its broader use in research. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the production process. These advancements have also enabled the exploration of structural analogs, which could lead to the discovery of more potent derivatives.

Pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its therapeutic window and potential side effects. Preliminary data indicate favorable bioavailability and a relatively long half-life, which are promising for further drug development.

In conclusion, Methyl 3-2-(2-piperidinyl)ethoxypropanoatehydrochloride (CAS: 1219967-54-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties and improved synthetic accessibility make it a valuable candidate for future therapeutic applications. Continued research is expected to uncover additional benefits and potential clinical uses for this compound.